Cas no 2171678-30-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylphenyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylphenyl)carbamoylpropanoic acid
• CAS No: 2171678-30-9
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6097527
• PubChem ID: 165819118
• Update Time: 2025-06-14

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylphenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylphenyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-methylphenyl)carbamoyl]propanoic acid
• EN300-1541130
• 2171678-30-9

• Inchi： 1S/C26H24N2O5/c1-16-10-12-17(13-11-16)27-25(31)23(14-24(29)30)28-26(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22-23H,14-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： RNOMXZBIKSQULY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(C)=CC=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylphenyl)carbamoylpropanoic acid

Research Brief on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylphenyl)carbamoylpropanoic acid (CAS: 2171678-30-9)

In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylphenyl)carbamoylpropanoic acid (CAS: 2171678-30-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and carbamoylpropanoic acid moiety, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. This research brief aims to synthesize the latest findings on this compound, highlighting its chemical properties, biological relevance, and emerging applications.

The compound's structural features make it a valuable intermediate in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide chain assembly, owing to its stability under basic conditions and ease of removal under mild conditions. Recent studies have demonstrated that 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylphenyl)carbamoylpropanoic acid can serve as a versatile building block for the synthesis of peptide-based therapeutics, particularly those targeting protein-protein interactions (PPIs) and enzyme inhibition.

One of the most notable advancements involves the use of this compound in the development of prodrugs and drug conjugates. Researchers have leveraged its carbamoylpropanoic acid moiety to create cleavable linkers for antibody-drug conjugates (ADCs), enabling targeted delivery of cytotoxic agents to cancer cells. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into an ADC platform, demonstrating enhanced stability and controlled release of the payload in tumor microenvironments.

Furthermore, the compound's role in modulating biological pathways has been investigated. In vitro studies have shown that derivatives of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylphenyl)carbamoylpropanoic acid can interact with specific receptors and enzymes, suggesting potential applications in inflammatory and metabolic disorders. For instance, a recent preprint on bioRxiv highlighted its inhibitory effects on a key enzyme involved in the biosynthesis of inflammatory mediators, paving the way for novel anti-inflammatory therapies.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research is focused on structural modifications to improve solubility, bioavailability, and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methylphenyl)carbamoylpropanoic acid (CAS: 2171678-30-9) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications span peptide synthesis, targeted drug delivery, and therapeutic modulation of biological pathways. As research progresses, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.